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Compound of Interest

Compound Name: Cy5-PEG6-NHS ester

Cat. No.: B606856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of Cy5-PEG6-NHS ester in
labeling biomolecules containing primary amines, such as proteins, peptides, and amino-

modified oligonucleotides. The protocols outlined below are designed to ensure efficient and

reproducible conjugation for applications in fluorescence imaging, flow cytometry, and other

fluorescence-based assays.

Overview of Cy5-PEG6-NHS Ester Chemistry
Cy5-PEG6-NHS ester is a fluorescent labeling reagent that combines the bright and far-red

fluorescent properties of the Cy5 dye with a hydrophilic hexaethylene glycol (PEG6) spacer

and an amine-reactive N-hydroxysuccinimide (NHS) ester. The NHS ester reacts with primary

amines (e.g., the ε-amino group of lysine residues and the N-terminus of proteins) under mild

basic conditions to form a stable amide bond.[1][2] The PEG6 spacer enhances the solubility of

the labeled molecule in aqueous buffers and can reduce steric hindrance.[3][4][5]

A critical competing reaction is the hydrolysis of the NHS ester in aqueous solution, which

increases with pH. This hydrolysis inactivates the reagent, making it unable to react with the

target amine. Therefore, careful control of reaction conditions, particularly pH, is crucial for

successful labeling.
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Key Reaction Parameters and Recommended
Conditions
The efficiency of the labeling reaction is influenced by several factors, including pH,

temperature, reaction time, and the molar ratio of the reactants. The following table

summarizes the recommended conditions for labeling with Cy5-PEG6-NHS ester.
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Parameter
Recommended
Range/Value

Notes

pH 7.2 - 8.5

The optimal pH for the reaction

is between 8.3 and 8.5. At

lower pH, the amine group is

protonated and less reactive.

At higher pH, the rate of NHS

ester hydrolysis significantly

increases.

Reaction Temperature
4°C to Room Temperature

(~25°C)

Reactions can be performed at

room temperature for 1-4

hours or at 4°C overnight.

Lower temperatures can help

to minimize hydrolysis of the

NHS ester, especially during

longer incubation times.

Reaction Time
1 - 4 hours at Room

Temperature; Overnight at 4°C

The optimal time may need to

be determined empirically. For

unstable proteins, a shorter

reaction time at a higher

concentration of reactants

might be preferable.

Molar Excess of Cy5-PEG6-

NHS ester

5 to 20-fold molar excess over

the biomolecule

An empirical value of 8-fold

molar excess is often a good

starting point for mono-labeling

of proteins. The optimal ratio

depends on the number of

accessible primary amines on

the target molecule and the

desired degree of labeling.

Biomolecule Concentration 1 - 10 mg/mL
Higher concentrations can

improve labeling efficiency.

Recommended Buffers 0.1 M Sodium Bicarbonate, 0.1

M Phosphate Buffer, Borate

Buffers should be free of

primary amines, such as Tris
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Buffer, HEPES Buffer or glycine, as they will compete

with the target molecule for

reaction with the NHS ester.

Solvent for Cy5-PEG6-NHS

ester

Anhydrous Dimethylformamide

(DMF) or Dimethyl Sulfoxide

(DMSO)

The NHS ester should be

dissolved in the organic

solvent immediately before use

and then added to the

aqueous reaction buffer. Use

high-quality, amine-free DMF.

Experimental Protocols
Reagent Preparation

Biomolecule Solution:

Dissolve the biomolecule (e.g., protein, peptide) in an amine-free buffer (e.g., 0.1 M

sodium bicarbonate, pH 8.3-8.5) to a final concentration of 1-10 mg/mL.

If the biomolecule is in an incompatible buffer (e.g., Tris), perform a buffer exchange using

dialysis or a desalting column.

Cy5-PEG6-NHS Ester Stock Solution:

Allow the vial of Cy5-PEG6-NHS ester to equilibrate to room temperature before opening

to prevent moisture condensation.

Immediately before use, dissolve the Cy5-PEG6-NHS ester in anhydrous DMF or DMSO

to a stock concentration of, for example, 10 mg/mL.

A freshly prepared solution of the NHS ester should be used for optimal reactivity.

Solutions in anhydrous DMF or DMSO can be stored at -20°C for 1-2 months.

Labeling Reaction
Calculate Molar Ratio: Determine the desired molar excess of Cy5-PEG6-NHS ester to the

biomolecule. A starting point of an 8-fold molar excess is recommended for mono-labeling.
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Reaction Setup:

Add the calculated volume of the Cy5-PEG6-NHS ester stock solution to the biomolecule

solution. The volume of the organic solvent should ideally not exceed 10% of the total

reaction volume.

Vortex the reaction mixture gently to ensure thorough mixing.

Incubation:

Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight. Protect the

reaction from light by wrapping the tube in aluminum foil, as Cy5 is a light-sensitive dye.

Quenching the Reaction (Optional)
To stop the labeling reaction, a buffer containing primary amines can be added. This will react

with any unreacted Cy5-PEG6-NHS ester.

Add a final concentration of 50-100 mM Tris or glycine buffer and incubate for an additional

30 minutes at room temperature.

Purification of the Labeled Biomolecule
It is essential to remove unreacted Cy5-PEG6-NHS ester and the NHS by-product from the

labeled biomolecule. The choice of purification method depends on the size and properties of

the biomolecule.

Gel Filtration/Size-Exclusion Chromatography: This is the most common method for purifying

labeled proteins and other macromolecules. Use a resin with an appropriate molecular

weight cutoff to separate the labeled biomolecule from the smaller, unreacted dye.

Dialysis: Effective for removing small molecules from large proteins. Dialyze against an

appropriate buffer (e.g., PBS) with several buffer changes.

Ethanol or Acetone Precipitation: Can be used for proteins and nucleic acids.

Storage of Labeled Biomolecule
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Store the purified, labeled biomolecule under conditions appropriate for the specific

biomolecule. For proteins, storage at 4°C for short-term use or at -20°C or -80°C for long-term

storage is typical. Protect from light to prevent photobleaching of the Cy5 dye.
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Caption: Chemical reaction of Cy5-PEG6-NHS ester with a primary amine.
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Caption: Experimental workflow for biomolecule labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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